Cas no 28320-32-3 (2,7-Dibromo-9,9-dimethylfluorene)

• Product Name: 2,7-Dibromo-9,9-dimethylfluorene
• CAS No: 28320-32-3
• MF: C₁₅H₁₂Br₂
• MW: 352.063782691956
• MDL: MFCD00099471
• CID: 53316
• PubChem ID: 87561507
• Update Time: 2025-05-26

2,7-Dibromo-9,9-dimethylfluorene Chemical and Physical Properties

Names and Identifiers

• 2,7-Dibromo-9,9-dimethyl-9H-fluorene
• 9,9-Dimethyl-2,7-Dibromofluorene
• 2,7-Dibromo-9,9-dimethylfluorene
• 2,7-Dibromo-9,9-dimethylfluoren
• Fluorene,2,7-dibromo-9,9-dimethyl- (8CI)
• DTXSID70478035
• LONBOJIXBFUBKQ-UHFFFAOYSA-N
• A5386
• D3859
• 2,7-Dibromo-9,9'-Dimethylfluorene
• SY018329
• 9H-Fluorene,2,7-dibromo-9,9-dimethyl
• AC-4892
• AKOS015912588
• SB66454
• SCHEMBL204806
• CS-W002369
• DS-18407
• 28320-32-3
• Q-101181
• 9H-Fluorene, 2,7-dibromo-9,9-dimethyl-
• C15H12Br2
• AM9745
• FT-0657133
• 2,7-Dibromo-9,9-dimethyl fluorene
• MFCD00099471
• 2,7-Dibromo-9,9-dimethyl-9H-fluorene, 99%
• DB-050471

• MDL： MFCD00099471
• Inchi： 1S/C15H12Br2/c1-15(2)13-7-9(16)3-5-11(13)12-6-4-10(17)8-14(12)15/h3-8H,1-2H3
• InChI Key： LONBOJIXBFUBKQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C3C=CC(=CC=3C(C)(C)C=2C=1)Br

Computed Properties

• Exact Mass: 349.93100
• Monoisotopic Mass: 349.93058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.6060
• Melting Point: 177.0 to 181.0 deg-C
• Boiling Point: 401.8°Cat760mmHg
• Flash Point: 230.3°C
• Refractive Index: 1.635
• PSA: 0.00000
• LogP: 5.51790

2,7-Dibromo-9,9-dimethylfluorene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2,7-Dibromo-9,9-dimethylfluorene

Introduction to 2,7-Dibromo-9,9-dimethylfluorene (CAS No. 28320-32-3)

2,7-Dibromo-9,9-dimethylfluorene, identified by its Chemical Abstracts Service (CAS) number 28320-32-3, is a fluorinated aromatic compound that has garnered significant attention in the field of organic synthesis and material science. This compound belongs to the class of fluorene derivatives, which are known for their unique structural and electronic properties. The presence of bromine substituents at the 2 and 7 positions enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 2,7-Dibromo-9,9-dimethylfluorene consists of a central fluorene core substituted with two bromine atoms and two methyl groups. This configuration imparts a high degree of steric hindrance and electronic tunability, which are critical factors in its application as a building block for advanced materials. The compound's stability under various reaction conditions further underscores its utility in synthetic chemistry.

In recent years, 2,7-Dibromo-9,9-dimethylfluorene has been extensively studied for its potential in the development of organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other optoelectronic devices. The bromine atoms serve as handles for further functionalization via cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the introduction of diverse substituents to tailor the electronic properties of the final product.

One of the most compelling applications of 2,7-Dibromo-9,9-dimethylfluorene is in the synthesis of conjugated polymers used in OLEDs. These polymers exhibit excellent charge transport properties and vibrant emission colors, making them ideal for display technologies. Researchers have demonstrated that incorporating fluorene derivatives into polymer backbones can significantly enhance device performance. For instance, polymers based on fluorene units have shown high thermal stability and good solubility in organic solvents, facilitating their processing into thin films via solution casting techniques.

Additionally, 2,7-Dibromo-9,9-dimethylfluorene has been explored as a precursor in the fabrication of organic photovoltaic cells. The fluorene core contributes to efficient light absorption due to its broad absorption spectrum, while the bromine substituents allow for further modifications to optimize energy levels and charge extraction. Recent studies have reported OPVs based on fluorene-based polymers that achieve power conversion efficiencies comparable to those of state-of-the-art silicon solar cells.

The versatility of 2,7-Dibromo-9,9-dimethylfluorene extends to the field of medicinal chemistry. Its rigid aromatic structure provides a scaffold for designing biologically active molecules. For example, researchers have investigated fluorene derivatives as potential candidates for anticancer and antimicrobial agents. The bromine atoms facilitate selective functionalization, allowing chemists to introduce pharmacophores that interact with biological targets. Preliminary studies have shown that certain fluorene-based compounds exhibit promising activity against resistant bacterial strains.

In conclusion, 2,7-Dibromo-9,9-dimethylfluorene (CAS No. 28320-32-3) is a multifaceted compound with broad applications in materials science and pharmaceuticals. Its unique structural features make it an invaluable intermediate for synthesizing advanced materials and bioactive molecules. As research continues to uncover new methodologies for functionalization and application development, the significance of this compound is expected to grow even further.